Cas no 181257-36-3 (Phosphinous chloride,bis[3,5-bis(1,1-dimethylethyl)phenyl]- (9CI))

Phosphinous chloride,bis[3,5-bis(1,1-dimethylethyl)phenyl]- (9CI) structure
181257-36-3 structure
Product Name:Phosphinous chloride,bis[3,5-bis(1,1-dimethylethyl)phenyl]- (9CI)
CAS No:181257-36-3
MF:C28H42ClP
MW:445.059848308563
CID:113617
PubChem ID:4191559
Update Time:2025-04-18

Phosphinous chloride,bis[3,5-bis(1,1-dimethylethyl)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphinous chloride,bis[3,5-bis(1,1-dimethylethyl)phenyl]- (9CI)
    • BIS(3,5-DI-TERT-BUTYLPHENYL)CHLOROPHOSPHINE
    • chloro-bis(3,5-ditert-butylphenyl)phosphane
    • AC1N59HF
    • AG-E-31308
    • Bis(3,5-di-tert-butylphenyl)phosphinouschloride
    • Chlorobis(3,5-di-tert-butylphenyl)phosphine
    • CTK4D7834
    • 181257-36-3
    • DTXSID50400596
    • Chlorobis(3,5-di-tert-butylphenyl)phosphane
    • Phosphinous chloride, bis[3,5-bis(1,1-dimethylethyl)phenyl]- (9CI)
    • FT-0752844
    • SCHEMBL2225542
    • Inchi: 1S/C28H42ClP/c1-25(2,3)19-13-20(26(4,5)6)16-23(15-19)30(29)24-17-21(27(7,8)9)14-22(18-24)28(10,11)12/h13-18H,1-12H3
    • InChI Key: RUMHINFRQQGPQA-UHFFFAOYSA-N
    • SMILES: ClP(C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C)C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 444.27100
  • Monoisotopic Mass: 444.2712660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 13.59000
  • LogP: 8.46310
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